2-pyridin-3-yl-1-azabicyclo[2.2.2]octane;dihydrochloride
2-pyridin-3-yl-1-azabicyclo[2.2.2]octane;dihydrochloride
RJR 2429 is a nicotinic acetylcholine receptor (AChR) agonist. It is selective for α4β2 or α7 subunit-containing nicotinic AChRs (Kis = 0.7 and 10.9 nM in isolated rat cortex and isolated rat hippocampus, respectively) over α1βɣδ subunit-containing nicotinic AChRs (EC50 = 1,000 nM in PC12 cells). RJR 2429 induces dopamine release from isolated rat striatal synaptosomes (EC50 = 2.4 nM) and increases nicotine-induced elevations in epinephrine and norepinephrine levels in isolated rat adrenal gland when used at a concentration of 100 µM. It inhibits nicotine-induced ion flux in isolated rat thalamic synaptosomes (IC50 = 154 nM).
RJR 2429 (dihydrochloride) is a nicotinic acetylcholine receptor (AChR) agonist that displays selectivity for α4β2
RJR 2429 (dihydrochloride) is a nicotinic acetylcholine receptor (AChR) agonist that displays selectivity for α4β2
Brand Name:
Vulcanchem
CAS No.:
1021418-53-0
VCID:
VC0541495
InChI:
InChI=1S/C12H16N2.2ClH/c1-2-11(9-13-5-1)12-8-10-3-6-14(12)7-4-10;;/h1-2,5,9-10,12H,3-4,6-8H2;2*1H
SMILES:
C1CN2CCC1CC2C3=CN=CC=C3.Cl.Cl
Molecular Formula:
C12H18Cl2N2
Molecular Weight:
261.19 g/mol
2-pyridin-3-yl-1-azabicyclo[2.2.2]octane;dihydrochloride
CAS No.: 1021418-53-0
Cat. No.: VC0541495
Molecular Formula: C12H18Cl2N2
Molecular Weight: 261.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![2-pyridin-3-yl-1-azabicyclo[2.2.2]octane;dihydrochloride - 1021418-53-0](/images/no_structure.jpg)
Specification
| Description | RJR 2429 is a nicotinic acetylcholine receptor (AChR) agonist. It is selective for α4β2 or α7 subunit-containing nicotinic AChRs (Kis = 0.7 and 10.9 nM in isolated rat cortex and isolated rat hippocampus, respectively) over α1βɣδ subunit-containing nicotinic AChRs (EC50 = 1,000 nM in PC12 cells). RJR 2429 induces dopamine release from isolated rat striatal synaptosomes (EC50 = 2.4 nM) and increases nicotine-induced elevations in epinephrine and norepinephrine levels in isolated rat adrenal gland when used at a concentration of 100 µM. It inhibits nicotine-induced ion flux in isolated rat thalamic synaptosomes (IC50 = 154 nM). RJR 2429 (dihydrochloride) is a nicotinic acetylcholine receptor (AChR) agonist that displays selectivity for α4β2 |
|---|---|
| CAS No. | 1021418-53-0 |
| Molecular Formula | C12H18Cl2N2 |
| Molecular Weight | 261.19 g/mol |
| IUPAC Name | 2-pyridin-3-yl-1-azabicyclo[2.2.2]octane;dihydrochloride |
| Standard InChI | InChI=1S/C12H16N2.2ClH/c1-2-11(9-13-5-1)12-8-10-3-6-14(12)7-4-10;;/h1-2,5,9-10,12H,3-4,6-8H2;2*1H |
| Standard InChI Key | PIUNXHHZRIUBOV-UHFFFAOYSA-N |
| SMILES | C1CN2CCC1CC2C3=CN=CC=C3.Cl.Cl |
| Canonical SMILES | C1CN2CCC1CC2C3=CN=CC=C3.Cl.Cl |
| Appearance | Solid powder |
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